Cas no 147974-34-3 (1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-)
147974-34-3 structure
Product Name:1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-
CAS No:147974-34-3
MF:C13H25NO2
MW:227.343104124069
CID:1319342
PubChem ID:11831166
Update Time:2025-04-20
1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-
- (R)-(-)-N-Boc-coniine
- 147974-34-3
- SCHEMBL20828130
- (R)-tert-Butyl 2-propylpiperidine-1-carboxylate
-
- Inchi: 1S/C13H25NO2/c1-5-8-11-9-6-7-10-14(11)12(15)16-13(2,3)4/h11H,5-10H2,1-4H3
- InChI Key: BSJFWSMKEACQPT-UHFFFAOYSA-N
- SMILES: CCCC1N(C(OC(C)(C)C)=O)CCCC1
Computed Properties
- Exact Mass: 227.18865
- Monoisotopic Mass: 227.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)- Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
147974-34-3 (1-Piperidinecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester, (2R)-) Related Products
- 75844-69-8(tert-butyl piperidine-1-carboxylate)
- 89151-44-0(tert-butyl 4-(2-hydroxyethyl)piperidine-1-carboxylate)
- 147539-41-1(tert-butyl 4-(methylamino)piperidine-1-carboxylate)
- 184637-48-7(tert-butyl 3-aminopiperidine-1-carboxylate)
- 188111-79-7(tert-butyl (3R)-3-aminopiperidine-1-carboxylate)
- 144222-22-0(tert-butyl 4-(aminomethyl)piperidine-1-carboxylate)
- 177911-87-4(Tert-butyl 2-(aminomethyl)pyrrolidine-1-carboxylate)
- 207405-68-3(tert-butyl endo-3-amino-8-azabicyclo[3.2.1]octane-8-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk